Cas no 349453-70-9 (Benzenamine, 2,4-dimethyl-6-(methylsulfonyl)-)

Benzenamine, 2,4-dimethyl-6-(methylsulfonyl)-, is a sulfonated aromatic amine with a molecular formula of C9H13NO2S. This compound features a dimethyl-substituted benzene ring with a methylsulfonyl group at the 6-position, contributing to its distinct electronic and steric properties. The methylsulfonyl moiety enhances its polarity and potential reactivity, making it useful in organic synthesis, particularly as an intermediate in pharmaceuticals and agrochemicals. Its well-defined structure allows for precise modifications in multi-step syntheses. The compound’s stability under standard conditions ensures reliable handling and storage. Analytical characterization is facilitated by its clear spectroscopic signatures, including NMR and mass spectrometry. Suitable for research and industrial applications requiring tailored aromatic sulfonamide derivatives.

Benzenamine, 2,4-dimethyl-6-(methylsulfonyl)- structure

349453-70-9 structure

Product Name:Benzenamine, 2,4-dimethyl-6-(methylsulfonyl)-

CAS No:349453-70-9

MF:C₉H₁₃NO₂S

MW:199.27

CID:3946456

Update Time:2025-06-08

Benzenamine, 2,4-dimethyl-6-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

- Benzenamine, 2,4-dimethyl-6-(methylsulfonyl)-

Benzenamine, 2,4-dimethyl-6-(methylsulfonyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	BBV-40008287-1.0g	2-methanesulfonyl-4,6-dimethylaniline	349453-70-9	95%	1.0g	$0.0	2023-01-11

Benzenamine, 2,4-dimethyl-6-(methylsulfonyl)- Related Literature

1. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
2. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
3. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
4. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
5. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156

Additional information on Benzenamine, 2,4-dimethyl-6-(methylsulfonyl)-

Recent Advances in the Study of Benzenamine, 2,4-dimethyl-6-(methylsulfonyl)- (CAS: 349453-70-9)

Benzenamine, 2,4-dimethyl-6-(methylsulfonyl)- (CAS: 349453-70-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This sulfonamide derivative exhibits unique structural features that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and potential biological activities, particularly in the context of inflammation and cancer research.

A 2023 study published in the Journal of Medicinal Chemistry reported an optimized synthetic route for 349453-70-9, achieving a 78% yield through a modified Buchwald-Hartwig amination followed by selective sulfonylation. The researchers emphasized the compound's improved solubility profile compared to similar sulfonamide derivatives, suggesting better bioavailability potential. Structural analysis revealed that the methyl groups at positions 2 and 4 contribute to enhanced metabolic stability, while the methylsulfonyl moiety appears crucial for target binding interactions.

In pharmacological investigations, Benzenamine, 2,4-dimethyl-6-(methylsulfonyl)- has demonstrated notable COX-2 inhibitory activity with IC50 values in the low micromolar range (2.3 ± 0.4 μM). This selective inhibition profile, coupled with minimal COX-1 interaction (IC50 > 100 μM), positions the compound as a potential next-generation anti-inflammatory agent with reduced gastrointestinal side effects compared to traditional NSAIDs. Molecular docking studies suggest the sulfonyl group forms critical hydrogen bonds with the COX-2 active site.

Emerging research in oncology has revealed additional therapeutic potential. A preclinical study in breast cancer cell lines (MCF-7 and MDA-MB-231) showed that 349453-70-9 induces apoptosis through p53-independent pathways, with particular efficacy in triple-negative breast cancer models. The compound's mechanism appears to involve inhibition of NF-κB signaling and downstream suppression of anti-apoptotic proteins. These findings were published in the 2024 volume of Cancer Research Communications.

Current challenges in the development of 349453-70-9 include optimizing its pharmacokinetic profile and addressing moderate CYP3A4 inhibition observed in liver microsome studies. Several pharmaceutical companies have initiated structure-activity relationship (SAR) studies to develop analogs with improved metabolic stability while retaining the core pharmacophore. The compound's patent landscape shows active development, with three new applications filed in 2023-2024 covering novel formulations and combination therapies.

Future research directions include expanded toxicology profiling, formulation optimization for oral delivery, and investigation of synergistic effects with existing chemotherapeutic agents. The unique physicochemical properties of Benzenamine, 2,4-dimethyl-6-(methylsulfonyl)-, particularly its balanced lipophilicity (logP 2.1) and polar surface area (78 Å²), suggest potential for CNS penetration, opening possibilities for neurological applications currently under exploration in academic laboratories.